N-cyclopentyl-5-(4-nitrophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-cyclopentyl-5-(4-nitrophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C19H16F3N5O3/c20-19(21,22)16-9-14(11-5-7-13(8-6-11)27(29)30)24-17-10-15(25-26(16)17)18(28)23-12-3-1-2-4-12/h5-10,12H,1-4H2,(H,23,28)
• InChI Key: MWMKKTGVSFKYEC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)C2=NN3C(=CC(=NC3=C2)C4=CC=C(C=C4)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C19H16F3N5O3
• Molecular Weight: 419.4 g/mol

Description

“N-cyclopentyl-5-(4-nitrophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide” is a complex organic compound. It contains a pyrazolopyrimidine core, which is a common structure in many biologically active compounds. The compound also contains a nitrophenyl group, a trifluoromethyl group, and a cyclopentyl group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The pyrazolopyrimidine core is a heterocyclic structure containing nitrogen atoms. The trifluoromethyl group is a strong electron-withdrawing group, which could influence the reactivity of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents used. The presence of the nitro group, for example, could make the compound susceptible to reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the trifluoromethyl group, for example, could increase the compound’s lipophilicity, which could influence its solubility and stability.

Mechanism of Action

Without specific information about the intended use or target of this compound, it’s difficult to predict its mechanism of action. Compounds with similar structures are often used in medicinal chemistry, so it’s possible that this compound could have biological activity.

Future Directions

Future research could involve exploring the biological activity of this compound, optimizing its synthesis, and investigating its potential uses in medicinal chemistry or other fields.